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A comprehensive review of the established antitubercular agent, isoniazid, and a prospective look at a theoretical prodrug, 2-propylisonicotinic acic
Introduction

Isoniazid (isonicotinic acid hydrazide, INH) has been a cornerstone of tuberculosis (TB) treatment for decades, valued for its potent bactericidal activi
Despite its efficacy, isoniazid's clinical use is challenged by issues of drug-induced hepatotoxicity and the emergence of drug-resistant strains.[4] The

Physicochemical Properties

A molecule's physicochemical properties are critical determinants of its absorption, distribution, metabolism, and excretion (ADME) profile. Isoniazid i
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Molecular Formula
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LogP

Solubility

Mechanism of Action

Isoniazid's mechanism of action is well-elucidated. It is a prodrug that requires activation by the mycobacterial catalase-peroxidase enzyme, KatG.[1]
For 2-propylisonicotinic acid to be effective, it would need to be hydrolyzed in vivo to release isonicotinic acid, which would then need to be conver

digraph "Isoniazid Activation Pathway" {
graph [fontname = "Arial", label="Isoniazid Activation and Mechanism of Action", labelloc=t, fontsize=14];
node [shape=box, style=filled, fontname = "Arial", fontcolor="#202124"];
edge [fontname = "Arial", color="#5F6368"];

INH [label="Isoniazid (Prodrug)", fillcolor="#F1F3F4"];

KatG [label="KatG (Catalase-Peroxidase)", fillcolor="#FBBC05"];

Activated INH [label="Activated Isoniazid\n(Isonicotinoyl Radical)", fillcolor="#EA4335", fontcolor="#FFFFFF"
NAD [label="NAD+", fillcolor="#F1F3F4"];

INH NAD [label="Isoniazid-NAD Adduct", fillcolor="#EA4335", fontcolor="#FFFFFF"];

InhA [label="InhA (Enoyl-ACP Reductase)", fillcolor="#FBBC05"];

Mycolic Acid [label="Mycolic Acid Synthesis", fillcolor="#4285F4", fontcolor="#FFFFFF"];

Cell Wall [label="Mycobacterial Cell Wall Integrity", fillcolor="#34A853", fontcolor="#FFFFFF"];

Cell Death [label="Bacterial Cell Death", fillcolor="#EA4335", fontcolor="#FFFFFF"];
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INH -> KatG [label="Activation"];

KatG -> Activated INH;

Activated INH -> INH NAD [label="+ NAD+"];

INH NAD -> InhA [label="Inhibition"];

InhA -> Mycolic Acid [style=dashed, arrowhead=none, label="Catalyzes"];

Mycolic Acid -> Cell Wall [style=dashed, arrowhead=none, label="Essential for"];
InhA -> Mycolic Acid [color="#EA4335", style=solid, arrowhead=tee, label="Blocks"];
Mycolic Acid -> Cell Death [label="Disruption leads to"];

}

Caption: A generalized workflow for determining the Minimum Inhibitory Concentration (MIC).

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

The MIC of antitubercular agents is typically determined using broth microdilution methods. A standardized in

Pharmacokinetic Studies

Pharmacokinetic parameters are determined in animal models and human volunteers. Following administration of

Conclusion

Isoniazid remains a vital tool in the global fight against tuberculosis. Its well-defined mechanism of action

While 2-propylisonicotinic acid remains a hypothetical compound without available experimental data, its conc
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Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea
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